Cas no 51422-00-5 (4-Chloro-2-fluoropyrimidine)

• Product Name: 4-Chloro-2-fluoropyrimidine
• CAS No: 51422-00-5
• MF: C₄H₂ClFN₂
• MW: 132.52348279953
• MDL: MFCD17013099
• CID: 935322
• PubChem ID: 583327
• Update Time: 2025-10-20

4-Chloro-2-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoropyrimidine
• Pyrimidine, 4-chloro-2-fluoro- (9CI)
• 4-Chloro-2-fluoro-pyrimidine
• CS-0054533
• J-514944
• MFCD17013099
• SY244817
• SB18555
• AS-77399
• P11997
• 4-CHLORO-2-FLUOROPYRIMIDINE (CONTAINS 19%DCM AND 3% EA)
• DTXSID20342611
• Z1255445104
• SCHEMBL2041916
• EN300-2127048
• 51422-00-5
• AMTOHBIHGICRIT-UHFFFAOYSA-N

• MDL： MFCD17013099
• Inchi： 1S/C4H2ClFN2/c5-3-1-2-7-4(6)8-3/h1-2H
• InChI Key： AMTOHBIHGICRIT-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(N=1)F

Computed Properties

• Exact Mass: 131.9890539g/mol
• Monoisotopic Mass: 131.9890539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-2-fluoropyrimidine

4-Chloro-2-Fluoropyrimidine: A Comprehensive Overview

The compound 4-Chloro-2-fluoropyrimidine, identified by the CAS number 51422-00-5, is a significant molecule in the field of organic chemistry, particularly within the pyrimidine derivatives family. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals and agrochemicals. Recent advancements in synthetic methodologies and its incorporation into novel chemical frameworks have further underscored its importance in contemporary research.

Pyrimidines, as a class of heterocyclic compounds, are well-known for their versatility and widespread presence in natural products, such as nucleic acids and various bioactive molecules. The substitution pattern in 4-chloro-2-fluoropyrimidine introduces distinct electronic and steric effects, which can be exploited for tuning the reactivity and functionality of the molecule. The presence of chlorine and fluorine substituents at positions 4 and 2, respectively, imparts unique physicochemical properties that make this compound a valuable building block in organic synthesis.

Recent studies have highlighted the role of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The ability of 4-chloro-2-fluoropyrimidine to act as a scaffold for constructing bioactive molecules has been explored extensively. For instance, researchers have utilized this compound as a precursor for synthesizing antiviral agents, where its structural rigidity and electronic characteristics contribute to favorable drug-like properties.

In the agricultural sector, pyrimidine derivatives like 4-chloro-2-fluoropyrimidine have found applications as active ingredients in pesticides and herbicides. The substitution pattern enhances the molecule's stability under environmental conditions, making it suitable for use in agrochemical formulations. Moreover, recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound, reducing its environmental footprint while maintaining its efficacy.

The synthesis of 4-chloro-2-fluoropyrimidine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies, including nucleophilic aromatic substitution and cyclization reactions, to optimize the production of this compound. The use of microwave-assisted synthesis has emerged as a promising approach, offering advantages such as reduced reaction times and improved selectivity.

In terms of toxicity and environmental impact, studies have shown that pyrimidine derivatives exhibit varying degrees of biodegradability depending on their substituent patterns. While 4-chloro-2-fluoropyrimidine demonstrates moderate environmental persistence, ongoing research is focused on developing degradation pathways to mitigate potential ecological risks associated with its use.

Looking ahead, the demand for novel pyrimidine derivatives is expected to grow as industries seek innovative solutions for drug development and pest control. The unique combination of electronic effects and structural flexibility offered by 4-chloro-2-fluoropyrimidine positions it as a key player in future research endeavors. As advancements in synthetic chemistry continue to unfold, this compound will likely find new applications across diverse fields, further cementing its significance in the chemical sciences.